![molecular formula C29H35N3O4 B606020 N-[N-benzoyl-O-(2-dimethylaminoethyl)-l-tyrosyl]-l-phenylalaninol CAS No. 934264-38-7](/img/structure/B606020.png)
N-[N-benzoyl-O-(2-dimethylaminoethyl)-l-tyrosyl]-l-phenylalaninol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Bentysrepinine, also known as Y-101, is a novel anti-HBV agent inhibiting DNA-HBV and cccDNA activities for the treatment of hepatitis B virus (HBV)-infected hepatitis.
Scientific Research Applications
Synthesis Development
Hu et al. (2014) developed a practical and scalable synthesis method for the anti-HBV drug N-[N-benzoyl-O-(2-dimethylaminoethyl)-l-tyrosyl]-l-phenylalaninol (Y101). This improved route did not require purification by column chromatography for all steps and effectively suppressed the formation of impurities, demonstrating its efficiency in large-scale synthesis (Hu et al., 2014).
Impurity Identification and Minimization
Hu et al. (2013) identified and synthesized potential impurities in Y101, a preclinical anti-HBV drug, applying practical strategies to minimize these impurities to meet International Conference on Harmonization standards. This approach can be applied to quality control in Y101 clinical sample manufacture (Hu et al., 2013).
Process Development and Impurity Management
In another study, Hu et al. (2016) detailed the process development of Y101, focusing on identifying and minimizing nine novel process impurities observed during laboratory optimization and bulk synthesis (Hu et al., 2016).
Quality Control in Intermediate Synthesis
Cao Pei-xu (2014) established a method for determining N-(N-benzoyl-O-benzoyl-L-tyrosyl)-L-phenylalaninol (M057), an intermediate for Y101, and three of its impurities using HPLC/MS. This method is used as a standard for quality control of M057 (Cao Pei-xu, 2014).
Comparative Pharmacokinetics and Toxicokinetics
Fan et al. (2019) investigated the pharmacokinetics and toxicokinetics of Y101 in various species, noting significant differences in metabolic profiles between species and identifying monkeys as a suitable animal model for preclinical safety evaluation of Y101 (Fan et al., 2019).
Diagnostic Applications
Arvanitakis and Greenberger (1976) explored the use of a synthetic peptide, N-benzoyl-L-tyrosyl-p-aminobenzoic acid, for diagnosing pancreatic disease, demonstrating its potential as a valuable diagnostic tool (Arvanitakis & Greenberger, 1976).
properties
CAS RN |
934264-38-7 |
---|---|
Product Name |
N-[N-benzoyl-O-(2-dimethylaminoethyl)-l-tyrosyl]-l-phenylalaninol |
Molecular Formula |
C29H35N3O4 |
Molecular Weight |
489.616 |
IUPAC Name |
N-[(2S)-3-[4-[2-(dimethylamino)ethoxy]phenyl]-1-[[(2S)-1-hydroxy-3-phenylpropan-2-yl]amino]-1-oxopropan-2-yl]benzamide |
InChI |
InChI=1S/C29H35N3O4/c1-32(2)17-18-36-26-15-13-23(14-16-26)20-27(31-28(34)24-11-7-4-8-12-24)29(35)30-25(21-33)19-22-9-5-3-6-10-22/h3-16,25,27,33H,17-21H2,1-2H3,(H,30,35)(H,31,34)/t25-,27-/m0/s1 |
InChI Key |
XWEMGJQQCSSGPN-BDYUSTAISA-N |
SMILES |
CN(C)CCOC1=CC=C(C=C1)CC(C(=O)NC(CC2=CC=CC=C2)CO)NC(=O)C3=CC=CC=C3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Bentysrepinine; Y101; Y-101; Y 101 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.